4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine

• IUPAC Name: 4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-N,N-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C16H18ClF3N6/c1-24(2)15-21-4-3-13(23-15)25-5-7-26(8-6-25)14-12(17)9-11(10-22-14)16(18,19)20/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: WEGNOPVIRYUEFX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)N2CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C16H18ClF3N6
• Molecular Weight: 386.80 g/mol

Description

The compound “4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine” is a type of aminopyridine. It’s an important ingredient for the development of agrochemical and pharmaceutical compounds. It’s also known as a potent inhibitor of bacterial phosphopantetheinyl transferase that attenuates secondary metabolism and thwarts bacterial growth.

Synthesis Analysis

The synthesis of this compound involves various methods. One method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. Another method relies on the assembly of pyridine from a trifluoromethyl-containing building block. Additionally, phenoxycarbonyl chloride-assisted coupling of 1-(3-(trifluoromethyl)phenyl)piperazine with 4-picolin-2-amine affords the urea analogue.

Chemical Reactions Analysis

The compound exhibits submicromolar inhibition of bacterial Sfp-PPTase with no activity toward the human orthologue. It was found to attenuate the production of an Sfp-PPTase-dependent metabolite when applied to Bacillus subtilis at sublethal doses.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by the presence of a fluorine atom and a carbon-containing pyridine. These elements are thought to bestow many of the distinctive physical-chemical properties observed in this class of compounds.

Scientific Research Applications

Agrochemical Applications

Trifluoromethylpyridines (TFMP), which include the compound , are a key structural motif in active agrochemical ingredients. . .

Pharmaceutical Applications

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Veterinary Applications

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Synthesis of Crop-Protection Products

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FDA-Approved Drugs

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Role in Bacterial Metabolism

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Mechanism of Action

Target of Action

The primary target of this compound is the bacterial Phosphopantetheinyl transferases (PPTases) . PPTases are enzymes that catalyze a post-translational modification essential to bacterial cell viability and virulence .

Mode of Action

This compound exhibits submicromolar inhibition of bacterial Sfp-PPTase, with no activity toward the human orthologue . It acts as a potent inhibitor, thwarting bacterial growth by attenuating secondary metabolism .

Biochemical Pathways

The compound affects the biochemical pathways involving PPTases. By inhibiting the function of PPTases, it disrupts the post-translational modifications that are crucial for bacterial cell viability and virulence . The downstream effects include the attenuation of secondary metabolism and inhibition of bacterial growth .

Result of Action

The compound’s action results in the attenuation of production of an Sfp-PPTase-dependent metabolite when applied to Bacillus subtilis at sublethal doses . It also exhibits antibacterial activity against methicillin-resistant Staphylococcus aureus .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For instance, efflux has been implicated as a mechanism for resistance in Escherichia coli

Future Directions

The demand for trifluoromethylpyridine (TFMP) derivatives, which this compound is a part of, has been increasing steadily in the last 30 years. It’s expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.